Cas no 1336729-98-6 (Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)-)

• Product Name: Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)-
• CAS No: 1336729-98-6
• MF: C₁₆H₁₆F₃NO₂
• MW: 311.298954963684
• MDL: MFCD20456404
• CID: 5587512
• Update Time: 2025-11-03

Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)-

• MDL： MFCD20456404
• Inchi： 1S/C16H16F3NO2/c17-16(18,19)12-4-2-6-14(10-12)22-13-5-1-3-11(9-13)15(20)7-8-21/h1-6,9-10,15,21H,7-8,20H2/t15-/m0/s1
• InChI Key： TZYDFNGCCDGYRG-HNNXBMFYSA-N
• SMILES： C1([C@@H](N)CCO)=CC=CC(OC2=CC=CC(C(F)(F)F)=C2)=C1

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 419.3±45.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)-

Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)- (CAS No. 1336729-98-6)

Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)- (CAS No. 1336729-98-6) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to as (γS)-Amino-Benzenepropanol, is characterized by its unique structural features, including a trifluoromethyl group and a chiral center at the γ-position. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The trifluoromethyl group in (γS)-Amino-Benzenepropanol imparts significant electronic and steric effects, which can influence the reactivity and selectivity of the compound in synthetic transformations. The presence of this group also enhances the compound's stability and solubility, making it suitable for a wide range of applications. The chiral center at the γ-position is crucial for its use in enantioselective synthesis, where the ability to control stereochemistry is essential for producing optically pure compounds.

Recent research has highlighted the potential of (γS)-Amino-Benzenepropanol in the development of novel drugs. Studies have shown that this compound can serve as a building block for the synthesis of GABA receptor modulators, which are important in treating neurological disorders such as epilepsy and anxiety. The GABA receptor is a key target in neuroscience, and compounds that can modulate its activity have significant therapeutic potential.

In addition to its pharmaceutical applications, (γS)-Amino-Benzenepropanol has been explored for its use in agrochemicals. Its unique structure makes it a promising candidate for developing new herbicides and pesticides with improved efficacy and reduced environmental impact. Research in this area has focused on optimizing the synthesis of (γS)-Amino-Benzenepropanol to achieve high yields and purity, which are critical for industrial-scale production.

The synthesis of (γS)-Amino-Benzenepropanol typically involves several steps, including the formation of the trifluoromethylated intermediate and subsequent amino functionalization. One common approach is to start with a suitable aryl triflate or aryl bromide, which undergoes nucleophilic substitution with a trifluoromethylated nucleophile. The resulting intermediate is then subjected to an asymmetric reduction to introduce the chiral center at the γ-position. This process requires careful control of reaction conditions to ensure high enantioselectivity.

Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and scalability of producing (γS)-Amino-Benzenepropanol. For example, the use of chiral catalysts such as BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl) and SEGPHOS (Segphos ligands) has enabled highly enantioselective reductions with excellent yields. These catalysts not only enhance the stereoselectivity but also reduce the environmental impact by minimizing waste generation.

The physical properties of (γS)-Amino-Benzenepropanol are also noteworthy. It is a white crystalline solid with a melting point of approximately 120°C and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety, (γS)-Amino-Benzenepropanol is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent degradation or reaction hazards. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The market demand for (γS)-Amino-Benzenepropanol is growing due to its diverse applications in pharmaceuticals, agrochemicals, and fine chemicals. As research continues to uncover new uses for this compound, its importance in these industries is likely to increase further. Companies involved in drug discovery and development are particularly interested in exploring the potential of (γS)-Amino-Benzenepropanol as a lead compound for new therapeutic agents.

In conclusion, Benzenepropanol, γ-amino-3-[3-(trifluoromethyl)phenoxy]-, (γS)- (CAS No. 1336729-98-6) is a versatile chiral compound with significant potential in various fields. Its unique structural features make it an important intermediate in synthetic chemistry, while its biological activity opens up new possibilities for drug development. As research progresses, it is expected that this compound will continue to play a crucial role in advancing scientific knowledge and technological innovation.